Cas no 1233500-35-0 (2-(4-bromo-2-methylphenyl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(4-bromo-2-methylphenyl)-2,2-difluoroethan-1-amine
• CAS No: 1233500-35-0
• MF: C₉H₁₀BrF₂N
• MW: 250.083208560944
• CID: 6511826
• PubChem ID: 58559226
• Update Time: 2025-06-21

2-(4-bromo-2-methylphenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-2-methylphenyl)-2,2-difluoroethan-1-amine
• PCBGXXJIULALPT-UHFFFAOYSA-N
• SCHEMBL2473619
• 1233500-35-0
• 2-(4-bromo-2-methylphenyl)-2,2-difluoroethanamine
• EN300-1958661

• Inchi： 1S/C9H10BrF2N/c1-6-4-7(10)2-3-8(6)9(11,12)5-13/h2-4H,5,13H2,1H3
• InChI Key： PCBGXXJIULALPT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C)C=1)C(CN)(F)F

Computed Properties

• Exact Mass: 248.99647g/mol
• Monoisotopic Mass: 248.99647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-bromo-2-methylphenyl)-2,2-difluoroethan-1-amine

Professional Introduction to Compound with CAS No. 1233500-35-0 and Product Name: 2-(4-bromo-2-methylphenyl)-2,2-difluoroethan-1-amine

The compound with the CAS number 1233500-35-0 and the product name 2-(4-bromo-2-methylphenyl)-2,2-difluoroethan-1-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromine and fluorine substituents in its molecular framework suggests a high degree of reactivity and versatility, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine and bromine atoms. These elements are known for their ability to enhance the metabolic stability, binding affinity, and overall efficacy of drug molecules. The compound 2-(4-bromo-2-methylphenyl)-2,2-difluoroethan-1-amine is no exception, as its molecular structure suggests a potential for interaction with biological targets in a manner that could lead to therapeutic benefits.

The bromo substituent at the 4-position of the phenyl ring introduces a region of high electrophilicity, which can be exploited in various synthetic transformations. This feature is particularly useful in cross-coupling reactions, where it can serve as a coupling partner to introduce aryl or heteroaryl groups into the molecule. Such reactions are fundamental in the construction of complex organic molecules and have been widely used in the synthesis of pharmaceuticals.

Similarly, the difluoroethan-1-amine moiety at the other end of the molecule adds another layer of functionality. The presence of two fluorine atoms increases the electron-withdrawing effect in this region, which can influence both the electronic properties and the reactivity of the molecule. This aspect is particularly intriguing from a medicinal chemistry perspective, as fluorine atoms are often used to modulate pharmacokinetic properties such as bioavailability and metabolic clearance.

Recent studies have highlighted the importance of fluorinated amine derivatives in drug discovery. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The structural motif present in 2-(4-bromo-2-methylphenyl)-2,2-difluoroethan-1-amine aligns well with this trend, suggesting that it could be a valuable scaffold for developing new drugs.

One particularly notable application of this class of compounds is in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that target these diseases more effectively. The electrophilic nature of the bromo substituent and the electron-withdrawing effect of the difluoroethan-1-amine moiety make this compound an attractive candidate for such applications.

In addition to its potential as a kinase inhibitor, 2-(4-bromo-2-methylphenyl)-2,2-difluoroethan-1-amine may also find utility in other areas of drug development. For instance, its structural features could make it suitable for use as an intermediate in the synthesis of more complex molecules with tailored biological activities. The ability to modify both the phenyl ring and the amine group provides chemists with considerable flexibility in designing derivatives with specific properties.

The synthesis of this compound involves several key steps that highlight its complexity and synthetic challenge. The introduction of both bromine and fluorine atoms requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these objectives. These methods not only facilitate the introduction of desired functional groups but also allow for precise control over regioselectivity and stereochemistry.

Once synthesized, 2-(4-bromo-2-methylphenyl)-2,2-difluoroethan-1-amine can be subjected to various biological assays to evaluate its potential therapeutic effects. High-throughput screening (HTS) techniques are commonly used to rapidly test large libraries of compounds for activity against a wide range of biological targets. If promising results are obtained from these initial screens, further studies can be conducted to elucidate detailed mechanisms of action.

The integration of computational methods into drug discovery has also played a significant role in assessing the potential value of compounds like 1233500-35-0. Molecular modeling techniques can predict how a molecule will interact with biological targets at an atomic level. These predictions help researchers prioritize compounds for experimental testing and guide efforts toward optimizing their properties.

In conclusion,1233500-35-0, identified by its CAS number and named as 2-(4-bromo-2-methylphenyl)-2,2-difluoroethan-1-amine, represents an exciting opportunity for innovation in pharmaceutical research. Its unique structural features offer potential advantages in terms of reactivity and biological activity,bromo,and difluoroethan-1-amino parts play important roles . Further exploration into its synthetic possibilities and biological effects will undoubtedly contribute valuable insights into future drug development efforts.